molecular formula C9H17Cl2N B1201130 1-(gamma-Chloropropyl)-2-chloromethylpiperidine CAS No. 81241-79-4

1-(gamma-Chloropropyl)-2-chloromethylpiperidine

Cat. No.: B1201130
CAS No.: 81241-79-4
M. Wt: 210.14 g/mol
InChI Key: DJDLKHMZWYZCFR-UHFFFAOYSA-N
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Description

1-(gamma-Chloropropyl)-2-chloromethylpiperidine, also known as this compound, is a useful research compound. Its molecular formula is C9H17Cl2N and its molecular weight is 210.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

81241-79-4

Molecular Formula

C9H17Cl2N

Molecular Weight

210.14 g/mol

IUPAC Name

2-(chloromethyl)-1-(3-chloropropyl)piperidine

InChI

InChI=1S/C9H17Cl2N/c10-5-3-7-12-6-2-1-4-9(12)8-11/h9H,1-8H2

InChI Key

DJDLKHMZWYZCFR-UHFFFAOYSA-N

SMILES

C1CCN(C(C1)CCl)CCCCl

Canonical SMILES

C1CCN(C(C1)CCl)CCCCl

43115-62-4

Related CAS

63958-56-5 (hydrobromide)

Synonyms

1-(gamma-chloropropyl)-2-chloromethylpiperidine
1-(gamma-chloropropyl)-2-chloromethylpiperidine hydrobromide
1-(gamma-chloropropyl)-2-chloromethylpiperidine hydrobromide, (+-)-isomer
1-(gamma-chloropropyl)-2-chloromethylpiperidine, (+-)-isomer
DL-1-(gamma-chloropropyl)-2-chloromethylpiperidine
DL-1-(gamma-chloropropyl)-2-chloromethylpiperidine hydrobromide

Origin of Product

United States

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